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Compound Name:
3-Bromo-1-methyl-1H-indazol-5-

amine

Cat. No.: B591999 Get Quote

Introduction

3-Bromo-1-methyl-1H-indazol-5-amine is a substituted indazole derivative. The indazole core

is a key structural motif in many pharmacologically active compounds, including kinase

inhibitors used in oncology. The specific substitution pattern of this compound makes it a

valuable building block for the synthesis of novel therapeutic agents. This document outlines a

proposed multi-step synthesis for 3-Bromo-1-methyl-1H-indazol-5-amine, based on

established chemical transformations for analogous indazole systems.

Overall Proposed Synthesis Workflow

The proposed synthesis of 3-Bromo-1-methyl-1H-indazol-5-amine is a three-step process

commencing with the commercially available 5-nitro-1H-indazole. The subsequent steps

involve a regioselective N-methylation, followed by bromination at the C3 position, and a final

reduction of the nitro group to yield the target amine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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